Cas no 2803476-39-1 (4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester)

• Product Name: 4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester
• CAS No: 2803476-39-1
• MF: C₁₄H₁₁ClN₄O₂
• MW: 302.71574139595
• CID: 6028190
• Update Time: 2025-11-01

4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester

• Inchi： 1S/C14H11ClN4O2/c1-21-14(20)9-2-4-10(5-3-9)17-11-8-12(15)18-19-7-6-16-13(11)19/h2-8,17H,1H3
• InChI Key： VYEVJSPUTAACCA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC2=CC(Cl)=NN3C=CN=C23)C=C1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.89±0.30(Predicted)

Additional information on 4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester

Introduction to 4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester (CAS No. 2803476-39-1)

4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 2803476-39-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of 4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester consists of a benzoic acid moiety esterified with a methyl group, linked to an imidazo[1,2-b]pyridazine ring substituted with a chloro group and an amino group. This particular arrangement of functional groups contributes to the compound's ability to interact with biological targets in diverse ways, which is a key factor in its potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds that can modulate various biological pathways. The imidazo[1,2-b]pyridazine scaffold is particularly noteworthy due to its presence in several bioactive molecules that have shown efficacy in treating a range of diseases. The incorporation of a chloro group into this scaffold enhances its pharmacological profile by increasing lipophilicity and improving binding affinity to target proteins.

The benzoic acid component of the molecule provides additional opportunities for further functionalization, enabling the design of derivatives with tailored biological activities. This flexibility has made 4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester a valuable scaffold for medicinal chemists seeking to develop new drugs.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory and immunological processes. Studies have demonstrated that derivatives of the imidazo[1,2-b]pyridazine scaffold can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. By modulating the activity of these enzymes, 4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester and its derivatives may offer therapeutic benefits in conditions characterized by excessive inflammation.

Evidence from preclinical studies suggests that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings are particularly relevant given the growing understanding of the role that inflammation plays in various chronic diseases, including arthritis, cardiovascular disease, and certain types of cancer.

The antimicrobial potential of 4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester is another area of interest. Research has shown that compounds containing the imidazo[1,2-b]pyridazine moiety can exhibit activity against a range of bacterial and fungal pathogens. This is attributed to their ability to disrupt essential cellular processes such as DNA replication and protein synthesis. The presence of the chloro group further enhances their antimicrobial efficacy by improving their ability to penetrate microbial cell membranes.

In addition to its anti-inflammatory and antimicrobial properties, this compound has shown promise in anticancer research. Studies have indicated that it can induce apoptosis in cancer cells by activating stress signaling pathways such as the p53 pathway. The benzoic acid moiety may contribute to this effect by facilitating the intracellular delivery of the compound and enhancing its binding affinity to target proteins involved in cancer cell survival.

The synthesis of 4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester involves multiple steps that require careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the imidazo[1,2-b]pyridazine ring through condensation reactions followed by functionalization with the chloro group and the amino benzoic acid derivative. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in these transformations.

The pharmacokinetic properties of this compound are also an important consideration in its development as a drug candidate. Preliminary studies have shown that it exhibits good oral bioavailability and distributes widely throughout various tissues upon administration. These findings suggest that it may have a prolonged duration of action, which could be advantageous for therapeutic applications requiring sustained activity.

The safety profile of 4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester is currently under investigation through comprehensive toxicological studies. These studies aim to assess its potential side effects and determine safe dosage ranges for human use. Initial results have been encouraging, with no significant toxicities observed at moderate doses. However, further research is needed to fully characterize its safety profile before it can be considered for clinical trials.

In conclusion, 4-(6-Chloro-imidazo[1,2-b]pyridazin-8-ylamino)-benzoic acid methyl ester (CAS No. 2803476-39-1) is a promising compound with multiple potential therapeutic applications. Its unique structural features make it an attractive scaffold for drug development, particularly in areas such as inflammation management, antimicrobial therapy, and cancer treatment. As research continues to uncover new biological activities associated with this molecule, it is likely that it will play an increasingly important role in future pharmaceutical innovations.